Cas no 2259315-72-3 (6-chloropyrimidin-2,5-d2-4-amine)

• Product Name: 6-chloropyrimidin-2,5-d2-4-amine
• CAS No: 2259315-72-3
• MF: C₄H₄ClN₃
• MW: 131.559982299805
• CID: 6820934
• PubChem ID: 172400879
• Update Time: 2025-03-01

6-chloropyrimidin-2,5-d2-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-chloropyrimidin-2,5-d2-4-amine
• CS-22072
• 2259315-72-3

• Inchi： 1S/C4H4ClN3/c5-3-1-4(6)8-2-7-3/h1-2H,(H2,6,7,8)/i1D,2D
• InChI Key： DUKKRSPKJMHASP-QDNHWIQGSA-N
• SMILES： ClC1=C([2H])C(N)=NC([2H])=N1

Computed Properties

• Exact Mass: 131.0219283Da
• Monoisotopic Mass: 131.0219283Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.8Ų